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Compound of Interest

Compound Name: 3-Hydroxy-2,2-dimethylpropanal

Cat. No.: B7797496

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety information, application notes, and protocols for the
use of 3-Hydroxy-2,2-dimethylpropanal (CAS No. 597-31-9), a versatile intermediate in
organic synthesis.

Safety Precautions and MSDS

3-Hydroxy-2,2-dimethylpropanal, also known as Hydroxypivaldehyde, requires careful
handling in a laboratory setting. The following information is a summary of key safety data.

1.1. Hazard Identification

The primary hazard associated with 3-Hydroxy-2,2-dimethylpropanal is serious eye irritation.
It may also cause skin and respiratory irritation.

GHS Classification:

o Eye Irritation, Category 2
Pictogram:

e GHSO07 (Exclamation mark)

Signal Word:
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e Warning

Hazard Statements:

o H319: Causes serious eye irritation.

e H315: Causes skin irritation.

e H335: May cause respiratory irritation.

Precautionary Statements:

e P264: Wash hands and any exposed skin thoroughly after handling.

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P337+P313: If eye irritation persists: Get medical advice/attention.

1.2. Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula C5H1002
Molecular Weight 102.13 g/mol
Colorless liquid or white
Appearance powder/needle-shaped
crystals.
Melting Point 30-33°C/89-90 °C
- ) 172-173 °C (decomposition) /
Boiling Point
204.4 °C at 760 mmHg
Density 0.964 g/cm?3
Flash Point 60.3 °C
Water Solubility 047 M

pKa

14.25 + 0.10 (Predicted)

1.3. Handling and Storage

» Handling: Handle in a well-ventilated place. Avoid contact with skin, eyes, and clothing. Avoid

ingestion and inhalation. Use non-sparking tools and prevent fire caused by electrostatic

discharge.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep

the container tightly closed. For long-term storage, keep in an inert atmosphere and store in

a freezer under -20°C.

1.4. First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids apart. Seek immediate medical attention.

o Skin Contact: Wash off immediately with plenty of water and soap for at least 15 minutes.

Remove contaminated clothing and wash before reuse.
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 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.
 Ingestion: Wash out mouth with water if the person is conscious. Call a physician.

1.5. Personal Protective Equipment (PPE)

Eye/Face Protection: Use safety glasses with side-shields or chemical safety goggles.

Skin Protection: Wear compatible chemical-resistant gloves.

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

Body Protection: Wear appropriate protective clothing to prevent skin exposure.

Application Notes

3-Hydroxy-2,2-dimethylpropanal is a bifunctional molecule containing both a hydroxyl and an
aldehyde group, making it a valuable building block in organic synthesis. Its primary
applications are in the pharmaceutical, agrochemical, and fragrance industries.

2.1. Pharmaceutical Applications

This compound serves as a key intermediate in the synthesis of active pharmaceutical
ingredients (APIs). Notable applications include:

e Squalene Synthase Inhibitors: It is used in the preparation of 4,1-benzoxazepines, which act
as squalene synthase inhibitors and are investigated for their potential to inhibit cholesterol
synthesis.

o Chiral Cyanohydrins: It is a precursor for the synthesis of chiral cyanohydrins, which are
important chiral building blocks in the pharmaceutical industry.

2.2. Agrochemical Applications

The structure of 3-Hydroxy-2,2-dimethylpropanal can be modified to produce effective
herbicides, insecticides, and fungicides.
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2.3. Flavor and Fragrance Industry

3-Hydroxy-2,2-dimethylpropanal is utilized to enhance the scent or taste of various products.
It interacts with olfactory or gustatory receptors to produce specific perceptions of scent or
taste.

Experimental Protocols
3.1. General Synthesis of 3-Hydroxy-2,2-dimethylpropanal

A common method for the synthesis of 3-Hydroxy-2,2-dimethylpropanal is the aldol
condensation of isobutyraldehyde with formaldehyde.

Catalyst

Reactants

Isobutyraldehyde

Base Catalyst
(e.qg., Triethylamine)

Formaldehyde

Aldol Condensation [€-==--=

ProLuct
3-Hydroxy-2,2-dimethylpropanal

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-Hydroxy-2,2-dimethylpropanal.

3.2. lllustrative Protocol for the Synthesis of a Pharmaceutical Intermediate
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The following is a generalized workflow for the use of 3-Hydroxy-2,2-dimethylpropanal in a
multi-step synthesis, such as the preparation of a benzoxazepine derivative.

3-Hydroxy-2,2-dimethylpropanal

Reaction with
2-Aminophenol

Intermediate A
(Schiff Base/Imine)

Cyclization

Intermediate B
(Dihydrobenzoxazepine)

Further Functionalization/
Modification

Final Product
(e.q., 4,1-Benzoxazepine Derivative)
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Caption: A representative synthetic pathway utilizing 3-Hydroxy-2,2-dimethylpropanal.

Note: Detailed experimental procedures, including reaction conditions, purification methods,
and analytical data, would be found in the specific scientific literature for the target molecule.
Researchers should consult the primary literature for precise protocols.

 To cite this document: BenchChem. [Application Notes and Protocols for 3-Hydroxy-2,2-
dimethylpropanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7797496#safety-precautions-and-msds-for-3-
hydroxy-2-2-dimethylpropanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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